2-[(3-hydroxy-2,2-dimethylpropyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide

• IUPAC Name: 2-[(3-hydroxy-2,2-dimethylpropyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide
• InChI: InChI=1S/C16H26N2O2/c1-12-5-7-14(8-6-12)13(2)18-15(20)9-17-10-16(3,4)11-19/h5-8,13,17,19H,9-11H2,1-4H3,(H,18,20)
• InChI Key: YTYWLXYGPHVOKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)CNCC(C)(C)CO
• Molecular Formula: C16H26N2O2
• Molecular Weight: 278.39 g/mol

Description

2-[(3-hydroxy-2,2-dimethylpropyl)amino]-N-[1-(4-methylphenyl)ethyl]acetamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). It was discovered in 2008 and has since been extensively studied due to its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds often involves complex reactions and mechanisms. For instance, the chemoselective acetylation of aminophenols to produce intermediates for antimalarial drugs shows the intricate steps involved in synthesizing related compounds, highlighting the role of catalysts like Novozym 435 and various acyl donors in achieving desired outcomes (Magadum & Yadav, 2018). Similarly, the synthesis of pyrrole-1-acetic acids as potential antiinflammatory agents showcases the use of acetyl methyl carbinol, ethyl glycinate, and acetonitrile in producing derivatives with potential pharmacological applications (Ross & Sowell, 1987).

Structural and Molecular Analysis

The structural and molecular docking analysis of certain acetamide derivatives has been conducted to understand their anticancer properties. One study synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and confirmed its structure through elemental analyses and spectroscopic techniques, highlighting the potential for these compounds in anticancer applications (Sharma et al., 2018).

Potential Applications in Pharmacology and Medicine

The exploration of acetamide derivatives for therapeutic applications, such as anticancer, anti-inflammatory, and analgesic activities, demonstrates the pharmaceutical relevance of these compounds. For example, a series of 2-(substituted phenoxy) acetamide derivatives were developed as potential agents against breast cancer, neuroblastoma, and inflammatory conditions, showcasing the therapeutic versatility of these compounds (Rani et al., 2014).

Environmental and Biochemical Studies

Research into the environmental degradation of chloroacetamide herbicides and the identification of their metabolites in rat liver microsomes offers insights into the metabolism and potential environmental impact of related compounds. These studies help understand how compounds like acetochlor are processed biologically and their possible effects on ecosystems (Coleman et al., 2000).